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Compound of Interest

Compound Name: 2-(Bromomethyl)naphthalene

Cat. No.: B188764

This guide provides critical safety protocols and logistical plans for the handling and disposal of
2-(Bromomethyl)naphthalene (CAS No. 939-26-4). The following procedures are designed to
mitigate risks and ensure a safe laboratory environment for all personnel.

Hazard Identification and Summary

2-(Bromomethyl)naphthalene is a hazardous substance that requires careful handling.[1] It is
classified as corrosive and can cause severe skin burns and eye damage.[2][3][4] It is also a
lachrymator, meaning it can irritate the eyes and cause tearing.[2][5] The compound may cause
an allergic skin reaction.[4][6] Inhalation may lead to severe irritation of the respiratory tract,
potentially causing delayed lung edema.[2][5] Ingestion can result in burns to the
gastrointestinal tract.[2]

GHS Hazard Statements:

H290: May be corrosive to metals.[4][6]

H314: Causes severe skin burns and eye damage.[3][4][7]

H317: May cause an allergic skin reaction.[4][6][7]

H318: Causes serious eye damage.[6][8]

Quantitative Data
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The following table summarizes key quantitative data for 2-(Bromomethyl)naphthalene.

Property Value

CAS Number 939-26-4[9]

Molecular Formula C11H9BI[7]

Molecular Weight 221.09 g/mol [7]

Appearance Almost white to beige powder[2][6]
Melting Point 51-54 °C[9][10]

Boiling Point 213 °C at 100 mmHg (133 hPa)[6][9]
Flash Point 110 °C (230 °F) - closed cup[6][9]
Storage Temperature 2-8 °C[6][9]

Operational Plan: Step-by-Step Handling Protocol

All procedures involving 2-(Bromomethyl)naphthalene must be performed in a certified
chemical fume hood to minimize inhalation exposure.[3][11] An emergency eyewash station
and safety shower must be readily accessible.[2][3]

1. Preparation:
e Conduct a thorough risk assessment for the planned experiment.[3][11]
e Ensure the chemical fume hood is functioning correctly.[11]

o Assemble all necessary equipment (e.g., glassware, spatulas, weighing paper, solvents)
inside the fume hood before handling the compound.[11]

e Put on all required Personal Protective Equipment (PPE) as detailed in the next section.
2. Weighing and Transfer:

» Handle the solid compound carefully inside the fume hood to avoid generating dust.[2][11]
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o Use the smallest quantity necessary for the experiment.[3]

¢ Open the container slowly on a stable surface within the fume hood.

o Transfer the desired amount of the compound using a clean spatula.

o Close the container tightly immediately after use.[2]

3. During the Experiment:

o Keep the sash of the fume hood at the lowest practical height.

e Avoid contact with skin and eyes.[3][6]

e Do not breathe dust, vapor, mist, or gas.[2][6]

o Keep the reaction vessel clearly labeled and contained within the fume hood.
4. Post-Experiment Cleanup:

o Decontaminate all glassware and equipment that came into contact with the chemical.

o Wipe down the surfaces of the fume hood with an appropriate solvent and then soap and
water.[3]

» Dispose of all contaminated materials, including gloves and weighing paper, as hazardous
waste according to the disposal plan.

e Wash hands thoroughly with soap and water after handling is complete.[3][6]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is the first line of defense against exposure.[3]
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PPE Category

Recommended Equipment

Eye and Face

Chemical safety goggles and a face shield are
mandatory.[3][12]

Skin (Hands)

Chemical-resistant gloves (e.g., Nitrile,
Neoprene) are required. Double gloving is
recommended for enhanced protection. Inspect
gloves before use and dispose of them

immediately after handling the compound.[3][11]

Skin (Body)

Alab coat is mandatory. For larger quantities or
when there is a risk of splashing, a chemical-
resistant apron or coveralls should be worn over
the lab coat.[2][11]

Respiratory

All work must be conducted in a chemical fume
hood.[3][11] If there is a potential for exposure
outside of a fume hood, a NIOSH/MSHA-
approved respirator with an appropriate
cartridge for organic vapors should be used.[2]
[11]

Footwear

Closed-toe shoes are required at all times in the

laboratory.[11]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 2-(Bromomethyl)naphthalene.
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Disposal Plan

All materials contaminated with 2-(Bromomethyl)naphthalene must be treated as hazardous
waste and disposed of according to institutional, local, and national regulations.[3]

. Waste Collection:
Do not dispose of 2-(Bromomethyl)naphthalene down the drain.[6]

Collect all waste, including excess reagent, contaminated PPE (gloves, etc.), absorbent
materials from spills, and empty containers, in a dedicated, sealed, and clearly labeled
hazardous waste container.[3][13]

The container should be stored in a cool, dry, well-ventilated area, away from incompatible
materials.[1][6]

. Disposal Procedure:

Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.[3]

Treatment options may include incineration in a licensed facility after mixing with a suitable
combustible material or neutralization at an approved treatment plant.[1]

Waste generators must consult state and local hazardous waste regulations to ensure
complete and accurate classification.[2]

Emergency Procedures
Spill Response

Immediate and appropriate action is critical to mitigate exposure and contamination.[3]
Minor Spill (contained within a chemical fume hood):
o Alert personnel in the immediate vicinity.[3]

o Wearing appropriate PPE, cover the spill with an inert absorbent material such as
vermiculite, sand, or spill pillows.[3][13] Work from the outside of the spill inward to prevent
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spreading.[13][14]

Carefully sweep or scoop up the absorbed material and place it into a sealed, labeled
container for hazardous waste disposal.[3][6][13]

Decontaminate the area with a suitable solvent, followed by washing with soap and water.[3]

Place all cleanup materials into the hazardous waste container.[14]

Major Spill (outside a fume hood or a large volume):

Evacuate the immediate area and alert others.[3]

If it is safe to do so, turn off all ignition sources.[3][15]

Close the laboratory doors to contain the spill and prevent entry.[3]

Immediately contact your institution's EHS department or emergency response team.[3]
Provide details about the location and the substance spilled.

Do not attempt to clean up a major spill unless you are trained to do so.

First Aid Measures

In case of any exposure, seek immediate medical attention and show the Safety Data Sheet
(SDS) to the attending physician.[2][6]

Eye Contact: Immediately hold eyelids apart and flush the eye continuously with running
water for at least 15-30 minutes.[1][2] Ensure complete irrigation by occasionally lifting the
upper and lower lids.[1] Transport to a hospital or doctor without delay.[1]

Skin Contact: Immediately flush the affected body area with large amounts of water, using a
safety shower if available.[1] Quickly remove all contaminated clothing and footwear.[1]
Continue flushing with water until advised to stop by a Poisons Information Centre or a
doctor.[1]

Inhalation: Remove the individual from the contaminated area to fresh air.[1][2] Lay the
person down and keep them warm and rested.[1] If breathing has stopped, apply artificial
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respiration.[1][2] Since lung edema may be delayed up to 24 hours after exposure, the
affected individual needs complete rest and medical observation.[1]

 Ingestion: If swallowed, do NOT induce vomiting.[1][6] If the person is conscious and alert,
rinse their mouth with water and have them drink 2-4 cupfuls of milk or water.[2] Urgent
hospital treatment is likely needed.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2-(Bromomethyl)naphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188764#personal-protective-equipment-for-handling-
2-bromomethyl-naphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b188764#personal-protective-equipment-for-handling-2-bromomethyl-naphthalene
https://www.benchchem.com/product/b188764#personal-protective-equipment-for-handling-2-bromomethyl-naphthalene
https://www.benchchem.com/product/b188764#personal-protective-equipment-for-handling-2-bromomethyl-naphthalene
https://www.benchchem.com/product/b188764#personal-protective-equipment-for-handling-2-bromomethyl-naphthalene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b188764?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

